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Compound of Interest

Compound Name: 7-(Bromomethyl)pentadecane

Cat. No.: B1342180

For the dedicated researcher, 7-(Bromomethyl)pentadecane is a valuable reagent, a key to
unlocking novel molecular architectures. However, its utility is matched by its potential hazards.
This guide moves beyond mere procedural checklists to instill a deep, intuitive understanding
of how to handle this reactive alkylating agent with the respect and caution it demands. Our
goal is to empower you with the knowledge to not only protect yourself but also to ensure the
integrity of your research by fostering a culture of safety that is both rigorous and rational.

Understanding the Adversary: The Chemical Profile
of 7-(Bromomethyl)pentadecane

7-(Bromomethyl)pentadecane (CAS No. 52997-43-0) is a long-chain alkane derivative
containing a reactive bromomethyl group.[1] This functional group is the primary driver of its
chemical reactivity and, consequently, its toxicological profile. As an alkylating agent, it has the
potential to react with nucleophilic functional groups in biological molecules, including DNA.[2]
[3][4] While specific long-term toxicity data for this compound is not readily available, the
general principle of minimizing exposure to any reactive alkylating agent is a cornerstone of
prudent laboratory practice.[5][6]

The immediate, well-documented hazards associated with 7-(Bromomethyl)pentadecane are
significant and demand careful attention:

o Skin and Eye Damage: The compound is classified as causing skin irritation and serious eye
damage.[7] Direct contact can lead to irritation, and in the case of eye contact, potentially
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severe and lasting damage.

» Allergic Skin Reactions: There is a potential for this chemical to cause an allergic skin
reaction (sensitization).[7] Once an individual is sensitized, subsequent exposures, even at
very low levels, can trigger an allergic response.

o Aquatic Toxicity: The substance may cause long-lasting harmful effects to aquatic life,
underscoring the importance of proper disposal to prevent environmental contamination.[7]

Property Value Source
Molecular Formula C16H33Br [1]
Molecular Weight 305.34 g/mol [1]
Appearance Colorless to light yellow/orange o
clear liquid

Boiling Point 341.1 + 10.0 °C at 760 Torr [1]18]
Flash Point 107.6 +11.0°C [1]8]
Density 0.997 £ 0.06 g/cm? (20 °C) [1][8]

The Shield: A Multi-Layered Approach to Personal
Protective Equipment (PPE)

The selection of PPE is not a matter of rote compliance but a dynamic risk assessment. The
following recommendations are based on a comprehensive evaluation of the hazards posed by
7-(Bromomethyl)pentadecane and are aligned with established occupational safety
guidelines.[9][10][11]

Core PPE for All Operations

The following PPE should be considered the absolute minimum for any work involving 7-
(Bromomethyl)pentadecane, regardless of the scale:

o Eye and Face Protection: Given the risk of serious eye damage, chemical splash goggles
are mandatory. A face shield should be worn in conjunction with goggles, especially when
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handling larger quantities or during procedures with a higher risk of splashing.

e Hand Protection: Chemical-resistant gloves are essential. Nitrile gloves provide adequate
protection for incidental contact. For prolonged handling or immersion, heavier-duty gloves
such as Viton® or butyl rubber should be considered. Always inspect gloves for any signs of
degradation or perforation before use.

» Body Protection: A flame-resistant laboratory coat is required. For operations with a
significant splash risk, a chemically resistant apron or coveralls should be worn over the lab

coat.
Task-Specific PPE Recommendations
Scenario Required PPE

o ) ) Chemical splash goggles, nitrile gloves, flame-
Weighing and Aliquoting esistant lab coat

Chemical splash goggles, face shield, nitrile
Reaction Setup and Monitoring gloves, flame-resistant lab coat, chemically

resistant apron.

Chemical splash goggles, face shield, nitrile
Work-up and Purification gloves (consider double-gloving), flame-

resistant lab coat, chemically resistant apron.

Air-purifying respirator with organic vapor

cartridges, chemical splash goggles, face shield,
Spill Cleanup heavy-duty chemical-resistant gloves (e.g.,

Viton®, butyl rubber), chemically resistant

coveralls or suit, and chemical-resistant boots.

The Arena: Engineering Controls and Safe Work
Practices

Your primary line of defense is to minimize exposure at the source. This is achieved through a
combination of engineering controls and meticulous work practices.

Engineering Controls
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e Chemical Fume Hood: All work with 7-(Bromomethyl)pentadecane must be conducted in a
properly functioning chemical fume hood. This is non-negotiable. The fume hood will protect
you from inhaling any vapors and will contain any potential spills.

o Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are
readily accessible and have been recently tested. In the event of an exposure, immediate
and copious flushing of the affected area is critical.

Safe Work Practices

¢ Avoid Inhalation, Ingestion, and Skin Contact: This is the fundamental principle of chemical
safety.

e Work in a Well-Ventilated Area: Even within a fume hood, ensure good general laboratory
ventilation.

o Keep Containers Tightly Closed: When not in use, ensure that all containers of 7-
(Bromomethyl)pentadecane are securely sealed.

o Use the Smallest Quantity Possible: Prudent planning to use the minimum amount of
material necessary for your experiment will minimize waste and potential exposure.

e Wash Hands Thoroughly After Handling: Even if you were wearing gloves, wash your hands
with soap and water after completing your work and before leaving the laboratory.

The Protocol: Step-by-Step Handling and Disposal
Pre-Operational Checklist

* Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for 7-(Bromomethyl)pentadecane.

 Inspect Your PPE: Ensure that all your PPE is in good condition and is the correct type for
the tasks you will be performing.

» Verify Fume Hood Function: Check the fume hood's certification sticker and ensure the
airflow is within the acceptable range.
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Prepare Your Workspace: Clear the fume hood of any unnecessary equipment or chemicals.
Have all necessary apparatus and reagents ready.

Locate Emergency Equipment: Mentally note the location of the nearest fire extinguisher,
safety shower, and eyewash station.

Safe Handling Procedure

Don PPE: Put on your lab coat, followed by your chemical splash goggles and face shield.
Don your gloves last.

Transfer and Weighing: Conduct all transfers and weighing of 7-
(Bromomethyl)pentadecane within the chemical fume hood. Use a disposable weighing
boat or a tared, sealed container to minimize contamination.

Reaction Setup: Add the 7-(Bromomethyl)pentadecane to your reaction vessel slowly and
carefully. If the reaction is exothermic, have a cooling bath ready.

Monitoring the Reaction: Keep the fume hood sash at the lowest practical height while
monitoring the reaction.

Work-up and Purification: All subsequent steps, including extraction, washing, and
chromatography, must be performed within the fume hood.

Waste Disposal

Segregate Waste: All waste containing 7-(Bromomethyl)pentadecane, including empty
containers, contaminated gloves, and weighing boats, must be collected in a designated,
labeled hazardous waste container.

Halogenated Waste Stream: This compound should be disposed of in a halogenated organic
waste stream. Do not mix it with non-halogenated waste.

Consult Your Institution's EHS: Follow your institution's specific guidelines for hazardous
waste disposal. The Environmental Health and Safety (EHS) office is your primary resource
for this information.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1342180?utm_src=pdf-body
https://www.benchchem.com/product/b1342180?utm_src=pdf-body
https://www.benchchem.com/product/b1342180?utm_src=pdf-body
https://www.benchchem.com/product/b1342180?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

In Case of Emergency
Spills

Evacuate and Alert: If a significant spill occurs, evacuate the immediate area and alert your
colleagues and supervisor.

Contain the Spill: If it is safe to do so, use a spill kit with an absorbent material suitable for
organic compounds to contain the spill.

Wear Appropriate PPE: Do not attempt to clean up a spill without the proper PPE, including
respiratory protection if the spill is large.

Contact EHS: For large spills, contact your institution's EHS for assistance.

EXxposures

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove any contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek
medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.

Visualizing the Path to Safety

The following diagram illustrates the logical workflow for ensuring your safety when working

with 7-(Bromomethyl)pentadecane.
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Start: Task Involving
7-(Bromomethyl)pentadecane

'

Conduct Risk Assessment:
- Review SDS
- Evaluate potential for splash, aerosolization, or fire

Select Appropriate PPE

Verify Engineering Controls:
- Fume Hood Operational

- Eyewash/Shower Accessible

Implement Safe Work Practices:
- Minimize quantities
- Keep containers closed

( Proceed with Work )

Proper Waste Disposal:

- Segregate Halogenated Waste
- Follow EHS Guidelines

( End of Procedure )

Click to download full resolution via product page

Caption: A workflow diagram for safe handling of 7-(Bromomethyl)pentadecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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